Dibromodichloromethane
Dibromodichloromethane
Dibromodichloromethane belongs to the class of organic compounds known as halomethanes. These are organic compounds in which at least one of the four hydrogen atoms of methane (CH4) are replaced by halogen atoms. Dibromodichloromethane has been primarily detected in blood.
Brand Name:
Vulcanchem
CAS No.:
594-18-3
VCID:
VC0008394
InChI:
InChI=1S/CBr2Cl2/c2-1(3,4)5
SMILES:
C(Cl)(Cl)(Br)Br
Molecular Formula:
CBr2Cl2
Molecular Weight:
242.72 g/mol
Dibromodichloromethane
CAS No.: 594-18-3
Main Products
VCID: VC0008394
Molecular Formula: CBr2Cl2
Molecular Weight: 242.72 g/mol
| CAS No. | 594-18-3 |
|---|---|
| Product Name | Dibromodichloromethane |
| Molecular Formula | CBr2Cl2 |
| Molecular Weight | 242.72 g/mol |
| IUPAC Name | dibromo(dichloro)methane |
| Standard InChI | InChI=1S/CBr2Cl2/c2-1(3,4)5 |
| Standard InChIKey | IHUREIPXVFKEDT-UHFFFAOYSA-N |
| SMILES | C(Cl)(Cl)(Br)Br |
| Canonical SMILES | C(Cl)(Cl)(Br)Br |
| Boiling Point | 150.2 °C |
| Melting Point | 38.0 °C |
| Description | Dibromodichloromethane belongs to the class of organic compounds known as halomethanes. These are organic compounds in which at least one of the four hydrogen atoms of methane (CH4) are replaced by halogen atoms. Dibromodichloromethane has been primarily detected in blood. |
| Synonyms | Carbon dibromide dichloride;CCl2Br2;DICHLORODIBROMOMETHANE;DIBROMODICHLOROMETHANE;CLOSURE BLACK KS 45 PTFE;DIBROMODICHLOROMETHANE 95%;Dibromodichloromethane,95% |
| Reference | 1: KHARASCH MS, KUDERNA BM, URRY W. Reactions of atoms and free radicals in solution; the additions of bromodichloromethane and dibromodichloromethane to olefins; the preparation of 2-alkenals. J Org Chem. 1948 Nov;13(6):895-902. PubMed PMID: 18106035. |
| PubChem Compound | 11659 |
| Last Modified | Nov 11 2021 |
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